2-((4-methylbenzyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H17N3O3S2/c1-13-2-4-14(5-3-13)12-28-20-21-17-10-11-27-18(17)19(24)22(20)15-6-8-16(9-7-15)23(25)26/h2-9H,10-12H2,1H3
• InChI Key: XFIMUYAKUQIKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)[N+](=O)[O-])SCC3
• Molecular Formula: C20H17N3O3S2
• Molecular Weight: 411.5 g/mol
• CAS No.: 687569-28-4

Description

2-((4-methylbenzyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H17N3O3S2 and its molecular weight is 411.49. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

The compound has demonstrated potent anticancer activity in various studies. For instance, a range of thieno[3,2-d]pyrimidine derivatives, which include structurally similar compounds, exhibited significant antitumor effects on human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Activity

New derivatives of thieno[2,3-d]pyrimidin-4(3H)-one, including compounds similar to the one , have shown promising antibacterial and antifungal activities. For instance, some derivatives exhibited higher antifungal activity than fluconazole against Candida fungus species and showed better antibacterial activity against various bacterial strains (Kahveci et al., 2020).

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

Compounds based on the thieno[2,3-d]pyrimidine structure have been investigated as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase. These inhibitors are significant in the development of antitumor agents. For instance, some analogues in this class have demonstrated potent inhibitory activities against human enzymes relevant to cancer treatment (Gangjee et al., 2008).

Anti-inflammatory, CNS Depressant, and Other Biological Activities

Some thieno[3,2-d]pyrimidin-4(3H)-one derivatives have been screened for various biological activities, including anti-inflammatory and central nervous system (CNS) depressant activities. Some compounds in this class showed promising results in these areas (Ashalatha et al., 2007).

Anticancer Evaluation

There is ongoing research into the anticancer potential of pyrimidine derivatives clubbed with thiazolidinone, which are structurally related to the compound . Some of these derivatives have shown promising results against various cancer cell lines, highlighting the potential of this chemical class in cancer research (Verma & Verma, 2022).